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Compound of Interest

Compound Name: PAR-2 (1-6) (human)

Cat. No.: B15570757

Introduction

Protease-Activated Receptor 2 (PAR-2), a member of the G protein-coupled receptor (GPCR)
family, is a key sensor of extracellular proteases in the cellular microenvironment.[1] It is widely
expressed in various skin cells, including keratinocytes, sensory neurons, mast cells, and
eosinophils.[1] Activation of PAR-2 is increasingly implicated in the pathogenesis of various
inflammatory skin diseases, such as atopic dermatitis (AD), psoriasis, rosacea, and chronic
pruritus.[2][3][4]

PAR-2 is uniquely activated through proteolytic cleavage of its extracellular N-terminus by
serine proteases like trypsin, mast cell tryptase, or kallikreins (KLKs). This cleavage unmasks a
new N-terminal sequence that acts as a "tethered ligand," binding to and activating the
receptor. To study PAR-2 function without the need for enzymatic cleavage, synthetic peptides
that mimic this tethered ligand have been developed. For human PAR-2, the activating peptide
(AP) sequence is SLIGKV-NH2, while the murine equivalent is SLIGRL-NH2. These peptides
serve as invaluable tools for researchers to directly and selectively activate PAR-2 in various
experimental models, thereby elucidating its role in skin barrier function, inflammation, and itch

transmission.

Key Applications

« Investigating Inflammatory Pathways: Activation of PAR-2 in keratinocytes triggers signaling
cascades involving NF-kB and MAPK, leading to the production of pro-inflammatory
cytokines and chemokines like IL-6, IL-8, and Thymic Stromal Lymphopoietin (TSLP).
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e Modeling Atopic Dermatitis: Murine models overexpressing PAR-2 develop an AD-like
phenotype, and PAR-2 expression is elevated in the skin of AD patients. Using PAR-2
agonists can replicate key features of AD, including Th2-skewed inflammation and pruritus.

o Studying Neurogenic Inflammation and Itch: PAR-2 is a critical mediator of histamine-
independent itch. Its activation on sensory nerve endings and keratinocytes contributes to
the sensation of pruritus, making PAR-2 agonists essential for studying itch mechanisms.

o Screening for Therapeutic Agents: Skin inflammation models using PAR-2 agonists provide a
robust platform for evaluating the efficacy of novel PAR-2 antagonists and other anti-
inflammatory compounds.

PAR-2 Signaling Pathway in Keratinocytes

Upon activation by proteases or agonist peptides, PAR-2 initiates multiple intracellular signaling
cascades. The receptor couples to several G proteins, primarily Gag, which activates
Phospholipase C-3 (PLC-B). This leads to the generation of inositol trisphosphate (IP3) and
diacylglycerol (DAG), resulting in intracellular calcium mobilization and Protein Kinase C (PKC)
activation, respectively. These events converge on downstream pathways, including the
Mitogen-Activated Protein Kinase (MAPK/ERK) and Nuclear Factor-kappa B (NF-kB)
pathways, culminating in the transcription and release of various inflammatory mediators.
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Start: Animal Acclimatization

1. Baseline Measurement
(Measure ear thickness with calipers)

:

2. Intradermal Injection
(Anesthetized mouse; inject 20pL)
Left Ear: Vehicle/Control Peptide
Right Ear: PAR-2 Agonist (SLIGRL)

:

3. Behavioral Monitoring (Itch)
(Record scratching bouts for 30-60 min)

'

4. Edema Measurement
(Re-measure ear thickness at 1, 4, 8, 24h)

'

5. Tissue Collection (Optional)
(Euthanize mouse, collect ear tissue)

'

6. Data Analysis
(Histology, Cytokine Assays, Statistical Comparison)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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